Cas no 827039-38-3 (2-Butenoic acid, 3-(cyclopropylamino)-4-(phenylthio)-, ethyl ester)

• Product Name: 2-Butenoic acid, 3-(cyclopropylamino)-4-(phenylthio)-, ethyl ester
• CAS No: 827039-38-3
• MF: C₁₅H₁₉NO₂S
• MW: 277.381862878799
• CID: 685921
• PubChem ID: 71417726
• Update Time: 2025-04-19

2-Butenoic acid, 3-(cyclopropylamino)-4-(phenylthio)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-(cyclopropylamino)-4-(phenylthio)-, ethyl ester
• ethyl 3-(cyclopropylamino)-4-phenylsulfanylbut-2-enoate
• DTXSID10837061
• 827039-38-3
• Ethyl 3-(cyclopropylamino)-4-(phenylsulfanyl)but-2-enoate

• Inchi： 1S/C15H19NO2S/c1-2-18-15(17)10-13(16-12-8-9-12)11-19-14-6-4-3-5-7-14/h3-7,10,12,16H,2,8-9,11H2,1H3
• InChI Key： FOPYQXJZYJAKSC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CC(=CC(=O)OCC)NC1CC1

Computed Properties

• Exact Mass: 277.11365002g/mol
• Monoisotopic Mass: 277.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 63.6Ų